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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135 Get Quote

Morwet EFW: A Performance Evaluation in
Pesticide Formulations
Morwet EFW, a sodium alkyl naphthalene sulfonate blend, is a widely recognized wetting

agent in the agrochemical industry, particularly valued for its performance in solid formulations

such as wettable powders (WP) and water-dispersible granules (WDG). Its primary function is

to facilitate the rapid wetting and dispersion of pesticide particles when mixed with water,

ensuring a uniform spray suspension for effective application. This guide provides a

comparative overview of Morwet EFW's performance against other common wetting and

dispersing agents used in various pesticide formulations, supported by available experimental

data and standardized testing protocols.

Executive Summary
Morwet EFW is an anionic surfactant known for its excellent wetting properties.[1][2] It is

frequently used in conjunction with a dispersant, most notably Morwet D-425, a naphthalene

sulfonate condensate, to achieve optimal performance in solid pesticide formulations.[3]

Recommended concentrations typically range from 1-2% Morwet EFW with 2-3% Morwet D-

425 in WP formulations, and slightly higher at 2-3% Morwet EFW with 3-5% Morwet D-425 for

WDG applications.[3] Key alternatives to Morwet EFW include other alkyl naphthalene

sulfonates, alcohol ethoxylates, and block copolymers. In the broader context of formulation,

dispersant choice is also critical, with lignosulfonates and polycarboxylates serving as

alternatives to naphthalene sulfonate condensates.
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Performance Data of Morwet EFW
Quantitative data from the manufacturer, Nouryon, provides key performance indicators for

Morwet EFW powder.

Performance Metric Test Method Result

Wetting Time
Draves Wetting Test (0.1%

concentration at 25°C)
17 seconds[4][5]

Surface Tension

Du Noüy Ring Method (0.1%

concentration at 25°C, DIN

53914)

32 mN/m[4]

Active Content Not specified ≥ 95.0%[4]

pH 5% in water 7.5-10.0[4]

Appearance at 25°C Powder[4]

Moisture Not specified ≤ 2.0%[4]

Comparative Analysis with Alternative Wetting
Agents
A direct quantitative comparison with alternative wetting agents is challenging due to the lack of

publicly available, standardized comparative studies. Performance is highly dependent on the

specific active ingredient, co-formulants, and the overall formulation matrix. However, a

qualitative and functional comparison can be drawn based on available literature.
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Wetting Agent Class Product Examples
Key Characteristics &
Performance
Considerations

Alkyl Naphthalene Sulfonates
Morwet EFW, Morwet DB,

Morwet IP, Morwet 3028

Morwet EFW: Benchmark for

fast wetting.[4][5] Morwet DB:

Suited for low active ingredient

concentration systems.[3]

Morwet IP: Offers reduced

foaming.[3] Morwet 3028:

Designed to improve granule

disintegration in high active

concentration systems.[3]

Generally effective and

versatile wetting agents.[6][7]

[8]

Alcohol Ethoxylates Ethylan® NS 500 LQ

Non-ionic surfactants often

used in Suspension

Concentrates (SC).[3] Can be

effective at lower

concentrations (e.g., 1% w/w).

[3] Some studies suggest they

can be more prone to causing

phytotoxicity on certain crops

compared to other surfactant

types.

Block Copolymers Pluronics®, Tergitol™ XJ

Non-ionic surfactants also

used in SC formulations.[3]

Known for their emulsifying

and dispersing properties in

addition to wetting.

The Role of Dispersants in Formulation
Performance
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While Morwet EFW provides the initial wetting, the long-term stability and performance of the

pesticide suspension are heavily reliant on the dispersant. The choice of dispersant can

influence suspensibility, milling efficiency, and hard water tolerance.
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Dispersant Class Product Examples
Key Characteristics &
Performance
Considerations

Naphthalene Sulfonate

Condensates
Morwet D-425, Morwet D-809

Morwet D-425: Industry

standard, effective with a wide

range of active ingredients.[3]

Morwet D-809: Offers high

performance in hard water

conditions.[3] Blends of alkyl

naphthalene sulfonate

condensates and

lignosulfonates can show

synergistic performance

improvements.[9]

Lignosulfonates Various

A byproduct of the paper

industry, offering a more

sustainable and cost-effective

option.[10][11] They function

through both electrostatic

repulsion and steric hindrance.

[10] Can sometimes lead to

increased viscosity in

suspension concentrates.[9]

Polycarboxylates Agrilan® 700, Agrilan® 789

Can be used to produce white

WDG formulations, as they do

not impart the brownish color

sometimes associated with

Morwet dispersants.[3] The

hydrophilic/hydrophobic

balance of polycarboxylates

can significantly influence the

disintegration performance of

WDGs.
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Experimental Protocols
Standardized methods are crucial for evaluating the performance of wetting agents and

dispersants in pesticide formulations. The following are key experimental protocols.

Wetting Time of Wettable Powders (CIPAC MT 53.3)
This method determines the time it takes for a weighed amount of a wettable powder to

become completely wetted when dropped into water from a specified height.

Apparatus:

250 mL beaker

Spatula

Stopwatch

Balance

Procedure:

Add 100 mL of water to the 250 mL beaker.

Weigh a specified amount of the wettable powder (e.g., 5 g).

Drop the powder from a height of 10 cm onto the surface of the water.

Start the stopwatch immediately.

Record the time taken for the powder to become completely wetted, without swirling.

Suspensibility of Water Dispersible Granules and
Wettable Powders (ASTM E1673)
This test method measures the percentage of a pesticide formulation that remains suspended

in water after a specified time.

Apparatus:
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250 mL graduated cylinder with a ground glass stopper

Constant temperature water bath

Pipette

Evaporating dish

Oven

Balance

Procedure:

Prepare a suspension of the pesticide formulation in the graduated cylinder with water of a

specified hardness.

Bring the cylinder to the specified temperature (e.g., 30°C) in the water bath.

Invert the cylinder 30 times and place it back in the water bath.

After a specified time (e.g., 30 minutes), pipette out the top 9/10ths of the suspension.

Evaporate the water from the remaining 1/10th of the suspension in a pre-weighed

evaporating dish.

Dry the residue in an oven and weigh.

Calculate the percent suspensibility based on the weight of the active ingredient in the initial

sample and the residue.

Visualizing Formulation and Evaluation Workflows
The following diagrams illustrate the key relationships and processes in pesticide formulation

and evaluation.
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Components of a typical solid pesticide formulation.
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Workflow for evaluating pesticide formulation performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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